Cas no 2460750-21-2 (2-bromo-N-(2,5-dichlorothiophen-3-yl)methylpyridine-4-carboxamide)

• Product Name: 2-bromo-N-(2,5-dichlorothiophen-3-yl)methylpyridine-4-carboxamide
• CAS No: 2460750-21-2
• MF: C₁₁H₇BrCl₂N₂OS
• MW: 366.061078310013
• MDL: MFCD32702596
• CID: 5670728
• PubChem ID: 155820504
• Update Time: 2025-05-20

2-bromo-N-(2,5-dichlorothiophen-3-yl)methylpyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2460750-21-2
• EN300-26863336
• 2-Bromo-N-[(2,5-dichlorothiophen-3-yl)methyl]pyridine-4-carboxamide
• 2-bromo-N-(2,5-dichlorothiophen-3-yl)methylpyridine-4-carboxamide

• MDL： MFCD32702596
• Inchi： 1S/C11H7BrCl2N2OS/c12-8-3-6(1-2-15-8)11(17)16-5-7-4-9(13)18-10(7)14/h1-4H,5H2,(H,16,17)
• InChI Key： LEOSGEAEAPKERM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CN=1)C(NCC1=C(SC(=C1)Cl)Cl)=O

Computed Properties

• Exact Mass: 363.88395g/mol
• Monoisotopic Mass: 363.88395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 70.2Ų

Additional information on 2-bromo-N-(2,5-dichlorothiophen-3-yl)methylpyridine-4-carboxamide

Comprehensive Analysis of 2-bromo-N-(2,5-dichlorothiophen-3-yl)methylpyridine-4-carboxamide (CAS No. 2460750-21-2)

The compound 2-bromo-N-(2,5-dichlorothiophen-3-yl)methylpyridine-4-carboxamide (CAS No. 2460750-21-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a pyridine-4-carboxamide core and a 2,5-dichlorothiophene moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to interact with biological targets.

One of the key reasons for the growing interest in 2-bromo-N-(2,5-dichlorothiophen-3-yl)methylpyridine-4-carboxamide is its versatility in synthetic chemistry. The presence of both bromo and dichlorothiophene groups allows for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability is crucial in modern drug development, where precision and customization are paramount. Recent studies have explored its use in designing inhibitors for specific enzymes, highlighting its relevance in addressing unmet medical needs.

In addition to its pharmaceutical potential, CAS No. 2460750-21-2 has also been investigated for its role in material science. The thiophene ring system is known for its electron-rich properties, making it valuable in the development of organic semiconductors and conductive polymers. As the demand for advanced materials grows, compounds like 2-bromo-N-(2,5-dichlorothiophen-3-yl)methylpyridine-4-carboxamide are becoming increasingly important in the field of organic electronics.

The synthesis of 2-bromo-N-(2,5-dichlorothiophen-3-yl)methylpyridine-4-carboxamide involves multi-step reactions, often starting from commercially available precursors. Researchers have optimized these processes to improve yield and purity, ensuring the compound's suitability for high-throughput screening and industrial-scale production. Its stability under various conditions further enhances its appeal for both academic and commercial applications.

From an environmental perspective, the biodegradability and ecological impact of CAS No. 2460750-21-2 are subjects of ongoing research. As sustainability becomes a global priority, understanding the lifecycle of such compounds is essential. Preliminary data suggest that proper handling and disposal can mitigate potential risks, aligning with the principles of green chemistry.

In conclusion, 2-bromo-N-(2,5-dichlorothiophen-3-yl)methylpyridine-4-carboxamide (CAS No. 2460750-21-2) represents a fascinating area of study with broad implications across multiple industries. Its unique chemical profile, combined with its adaptability, positions it as a valuable tool for innovation in pharmaceuticals, materials science, and beyond. As research continues, this compound is likely to play an increasingly prominent role in addressing some of the most pressing challenges in science and technology.